Cas no 898271-46-0 (1-(Pyridin-2-yl)azetidin-3-amine)

• Product Name: 1-(Pyridin-2-yl)azetidin-3-amine
• CAS No: 898271-46-0
• MF: C₈H₁₁N₃
• MW: 149.193041086197
• CID: 4719000
• PubChem ID: 56965702
• Update Time: 2025-06-08

1-(Pyridin-2-yl)azetidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(pyridin-2-yl)azetidin-3-amine
• 1-Pyridine-2-ylazetidin-3-amine
• QVOHDNNQQKXNRL-UHFFFAOYSA-N
• 1-(Pyridin-2-yl)azetidin-3-amine

• Inchi： 1S/C8H11N3/c9-7-5-11(6-7)8-3-1-2-4-10-8/h1-4,7H,5-6,9H2
• InChI Key： QVOHDNNQQKXNRL-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CN=2)CC(C1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Topological Polar Surface Area: 42.2

Additional information on 1-(Pyridin-2-yl)azetidin-3-amine

1-(Pyridin-2-yl)azetidin-3-amine and Its Significance in Modern Chemical Biology

1-(Pyridin-2-yl)azetidin-3-amine, with the CAS number 898271-46-0, is a compound of significant interest in the field of chemical biology. This heterocyclic amine features a pyridine ring fused with an azetidine scaffold, making it a versatile molecular entity for drug discovery and medicinal chemistry applications. The unique structural attributes of this compound have positioned it as a valuable tool in the development of novel therapeutic agents.

The< strong>pyridine moiety is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. In contrast, the< strong>azetidine ring introduces rigidity and specific spatial orientation, which can be critical for achieving high binding affinity and selectivity. The combination of these two structural elements in 1-(Pyridin-2-yl)azetidin-3-amine makes it an attractive candidate for further exploration in the design of small-molecule drugs.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of this compound with biological targets. Studies have shown that 1-(Pyridin-2-yl)azetidin-3-amine exhibits promising binding affinity to various protein kinases, which are implicated in numerous diseases, including cancer and inflammatory disorders. The< strong>pyridine-based moiety is particularly adept at forming hydrogen bonds and hydrophobic interactions with key residues in the active sites of these kinases.

In addition to its kinase-targeting potential, 1-(Pyridin-2-yl)azetidin-3-amine has been investigated for its role in modulating other biological pathways. For instance, preclinical studies have suggested that this compound may exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. The< strong>azetidine scaffold is thought to contribute to this effect by stabilizing the conformation of the compound, thereby enhancing its interaction with relevant enzymes.

The synthesis of 1-(Pyridin-2-yl)azetidin-3-amine has been optimized through various synthetic routes, including cycloaddition reactions and nucleophilic substitution strategies. These synthetic methodologies have allowed for the production of high-purity samples suitable for both preclinical and clinical studies. The availability of reliable synthetic protocols has been instrumental in advancing research on this compound and its derivatives.

The pharmacokinetic properties of 1-(Pyridin-2-yl)azetidin-3-amine have also been thoroughly examined. Initial studies indicate that this compound exhibits good oral bioavailability and moderate metabolic stability, suggesting its potential for therapeutic use. Further research is ongoing to optimize its pharmacokinetic profile and to explore novel delivery systems that could enhance its efficacy.

In conclusion, 1-(Pyridin-2-yl)azetidin-3-amine (CAS no. 898271-46-0) represents a significant advancement in the field of chemical biology. Its unique structural features and promising biological activities make it a valuable candidate for drug discovery efforts aimed at treating a variety of diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.